Cas no 859130-35-1 (6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one)

• Product Name: 6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one
• CAS No: 859130-35-1
• MF: C₁₈H₁₂O₅
• MW: 308.2849
• CID: 4768908
• Update Time: 2025-11-02

6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)chromen-2-one
• MLS001214664
• 6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one
• SMR000543646
• 6-hydroxy-4-(7-methoxybenzofuran-2-yl)-2H-chromen-2-one
• BDBM61343
• cid_1781385
• HMS2880I19
• STK718624
• 6-hydroxy-4-(7-methoxybenzofuran-2-yl)coumarin
• 4-(7-methoxy-1-benzofuran-2-yl)-6-oxidanyl-chromen-2-one
• 6-hydroxy-4-(7-methoxy-2-benzofuranyl)-1-benzopyran-

• Inchi： 1S/C18H12O5/c1-21-15-4-2-3-10-7-16(23-18(10)15)13-9-17(20)22-14-6-5-11(19)8-12(13)14/h2-9,19H,1H3
• InChI Key： WBQSJHIMMDIZDF-UHFFFAOYSA-N
• SMILES： O1C2C(=C([H])C([H])=C([H])C=2C([H])=C1C1=C([H])C(=O)OC2C([H])=C([H])C(=C([H])C1=2)O[H])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 502
• XLogP3: 3.1
• Topological Polar Surface Area: 68.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on 6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one

Exploring the Potential of 6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one (CAS No. 859130-35-1) in Modern Research

The compound 6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one (CAS No. 859130-35-1) is a fascinating molecule that has garnered attention in various scientific fields. This benzofuran-chromenone derivative combines structural features from both benzofuran and chromenone families, making it a subject of interest for researchers exploring novel bioactive compounds. With its unique molecular architecture, this compound presents intriguing possibilities in medicinal chemistry, materials science, and other advanced applications.

From a structural perspective, 6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one features a chromen-2-one core substituted at the 4-position with a 7-methoxybenzofuran moiety and at the 6-position with a hydroxyl group. This arrangement creates a conjugated system that may contribute to interesting photophysical properties, a topic currently trending in materials science research for organic electronics applications. The presence of both electron-donating (methoxy) and electron-withdrawing (carbonyl) groups within the same molecule suggests potential for interesting electronic characteristics that researchers are actively investigating.

In the context of current pharmaceutical research trends, derivatives of chromen-2-one (commonly known as coumarins) and benzofuran have shown diverse biological activities. While specific studies on CAS 859130-35-1 may be limited, the structural similarity to known bioactive compounds has prompted interest in its potential applications. Researchers are particularly curious about how the combination of these pharmacophores might influence biological activity, especially in areas like antioxidant properties or enzyme modulation, which align with current health and wellness research priorities.

The synthesis and characterization of 6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one present interesting challenges and opportunities for synthetic chemists. Current literature suggests that constructing such hybrid molecules requires careful consideration of protecting group strategies and regioselective reactions. These synthetic aspects are particularly relevant given the growing demand for complex molecular architectures in drug discovery programs and the development of new functional materials.

From an analytical chemistry perspective, CAS 859130-35-1 offers interesting features for method development. The presence of multiple functional groups allows for various detection and quantification approaches, which is valuable information for researchers searching for analytical methods for similar compounds. Recent advancements in spectroscopic techniques and chromatography have made the characterization of such molecules more accessible, contributing to the growing body of research on benzofuran-chromenone hybrids.

In material science applications, the chromen-2-one core combined with the benzofuran system in 6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one suggests potential for optoelectronic applications. This aligns with current research trends in organic semiconductors and light-emitting materials. The extended π-conjugation system in this molecule may offer interesting electronic properties that could be valuable in developing new organic electronic devices, a hot topic in sustainable technology development.

The stability and solubility characteristics of 859130-35-1 are practical considerations for researchers. Preliminary data suggests that the hydroxyl and methoxy groups may enhance solubility in certain organic solvents compared to simpler coumarin derivatives. Such physicochemical properties are crucial for formulation scientists and researchers designing experiments with this compound, addressing common practical questions in laboratory settings.

As research into benzofuran-containing compounds and chromenone derivatives continues to expand, 6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one represents an interesting case study in molecular design. The integration of these two privileged structures in one molecule offers numerous possibilities for structure-activity relationship studies, particularly in the context of current drug discovery paradigms that value molecular complexity and multi-target engagement.

Looking forward, the scientific community anticipates more detailed studies on CAS 859130-35-1 to uncover its full potential. With growing interest in hybrid molecules and multi-pharmacophore approaches, this compound may find applications in various research domains. The current lack of extensive literature on this specific molecule presents both a challenge and an opportunity for innovative researchers to explore its properties and applications.

For suppliers and manufacturers, the market for specialized compounds like 6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one is evolving. The demand for such research chemicals is influenced by trends in academic and industrial research priorities, particularly in pharmaceutical development and advanced materials science. Proper characterization, purity documentation, and reliable supply chains are essential factors for researchers considering this compound for their work.

In conclusion, 6-hydroxy-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one (CAS No. 859130-35-1) represents an intriguing example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique structural features and the current research trends surrounding similar compounds suggest that this molecule may play a role in future scientific advancements, particularly in areas that value molecular complexity and multifunctionality.